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Compound of Interest

Compound Name: 1,4-Benzoquinone dioxime

Cat. No.: B092302

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and key applications of p-Benzoquinone Dioxime (CAS
105-11-3). All quantitative data is presented in structured tables for ease of reference, and key
processes are visualized using logical diagrams.

Chemical Identity and Properties

p-Benzoquinone dioxime, also known as 1,4-benzoquinone dioxime or quinone dioxime, is an
organic compound widely utilized as a vulcanizing agent and crosslinking agent, particularly in
the rubber industry.[1][2][3]

Physical Properties

The physical characteristics of p-Benzoquinone Dioxime are summarized below. The
appearance is typically a crystalline solid, with color ranging from pale yellow to brown
depending on purity.[3][4][5]
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Property Value Source(s)

Pale yellow to brown
Appearance _ [31141(5]
crystalline powder

Melting Point 243 °C (decomposes) [5]
N ) 303.0 £42.0 °C at 760 mmHg
Boiling Point )
(Predicted)
Density 1.3+0.1 g/cm3
Vapor Pressure 1.41 x 10> mmHg [6]

Insoluble in water, benzene,
N and gasoline. Soluble in
Solubility _ . [31[7]
ethanol and slightly soluble in

acetone.

Chemical Properties

Key chemical identifiers and properties are provided in the table below.
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Property Value Source(s)
CAS Number 105-11-3 [3]
Molecular Formula CeHeN202 [3]
Molecular Weight 138.12 g/mol [3]
(1E,4E)-N,N'-
IUPAC Name dihydroxycyclohexa-2,5-diene-
1,4-diimine
p-Quinone dioxime, Quinone
Synonyms o [3]
dioxime, PQD, QDO
Stable at normal temperature
Stability and pressure. Decomposes at [31[7]
high temperatures.
Incompatible with strong acids
and strong oxidizing agents.[8]
Reactivity Oxidants have an active effect

on it, which is utilized in

vulcanization processes.[7]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of p-Benzoquinone Dioxime are outlined

below.

Synthesis Protocol: From p-Benzoquinone

A common laboratory-scale synthesis involves the oximation of p-benzoquinone with

hydroxylamine hydrochloride.[4]

Materials:

e p-Benzoquinone (4.09g)

o Hydroxylamine hydrochloride (10.09)
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Calcium carbonate (5.49)

Ethanol (80ml)

Water (20ml for reaction, 60ml for workup)

Hydrochloric acid (36.5% w/w, 11.3Q)

Procedure:

Charge a reactor with 4.0g of p-benzoquinone, 5.4g of calcium carbonate, and 10.0g of
hydroxylamine hydrochloride.

e Add 80ml of ethanol and 20ml of water to the reactor.

 Stir the mixture evenly and heat to 70°C for 3 hours.

 After the reaction is complete, remove the solvent by vacuum distillation.
» To the residue, add 60ml of water and 11.3g of 36.5% hydrochloric acid.
 Stir the resulting mixture for 5 minutes.

o Collect the solid product by filtration, wash with water, and dry to yield p-Benzoquinone
Dioxime.[4]

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

This method allows for the simultaneous determination of p-Benzoquinone Dioxime (BQD) and
its common impurity, p-nitrosophenol (NSP).[9]

Instrumentation & Conditions:
e HPLC System: Standard HPLC with UV detector

e Column: Kromasil C18, 5 um, 150 x 4.6 mm [.D.[1][9]
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» Mobile Phase: Methanol / Water / NHaAc-NHs buffer (pH 7.0, 50mM) in a ratio of 30:50:20
(VIVIv).[9]

e Flow Rate: 1.0 mL/min[1]

e Column Temperature: 30 °C[1]

o Detection Wavelength: 305 nm[1][9]

e Injection Volume: 10 pL[1]

Sample Preparation:

o Accurately weigh approximately 6.00 mg of the p-Benzoquinone Dioxime sample.
o Transfer the sample to a 10 mL volumetric flask.
o Dissolve and dilute to the mark with methanol.[9]
Expected Retention Times:

e p-Nitrosophenol (NSP): ~2.27 min[1]

e p-Benzoquinone Dioxime (BQD): ~4.76 min[1]

Core Applications and Mechanisms

The primary industrial application of p-Benzoquinone Dioxime is as a non-sulfur vulcanizing
(curing) agent for various elastomers, most notably for butyl rubber (IIR) and ethylene-
propylene-diene monomer (EPDM) rubber.[3][7]

Vulcanization of Butyl Rubber

In the presence of an oxidizing agent (e.g., lead dioxide, PbOz, or dibenzothiazyl disulfide,
MBTS), p-Benzoquinone Dioxime is converted to the active crosslinking agent, p-
dinitrosobenzene.[10] This species then reacts with the polymer chains of the rubber, forming
stable carbon-nitrogen crosslinks. This process, known as quinone cure, imparts high tensile
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strength, and excellent heat and ozone resistance to the rubber.[10][11] The vulcanization can
proceed rapidly, even at room temperature when certain oxidizing agents are used.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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